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Compound of Interest

Compound Name: Ajicure MY 24

Cat. No.: B1179765

Technical Support Center: Ajicure MY-24 Cured
Composites

This technical support center provides troubleshooting guidance and frequently asked
guestions for researchers, scientists, and drug development professionals experiencing poor
adhesion in composites cured with Ajicure MY-24.

Troubleshooting Guide: Poor Adhesion

Poor adhesion between the composite layers or between the composite and a substrate can
manifest as delamination, cracking, or premature failure under stress. The following guide

provides a systematic approach to identifying and resolving common causes of poor adhesion
when using Ajicure MY-24.

Logical Flow for Troubleshooting Adhesion Issues
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Start: Poor Adhesion Observed

Step 1: Review Substrate
Preparation Protocol

Is surface free of contaminants
(oils, dust, mold release agents)?

Action: Implement rigorous

q Ye
cleaning/degreasing protocol. e

Is substrate surface energy
appropriate for the epoxy system?

Action: Employ surface treatment
(plasma, corona, chemical etching)
to increase surface energy.

Step 2: Verify Curing
Parameters

Were recommended cure temperature
and time for Ajicure MY-24 followed?

Action: Optimize cure cycle.
Refer to Technical Data Sheet.

Step 3: Examine Formulation

Is the phr of Ajicure MY-24
within the recommended range?

Action: Adjust Ajicure MY-24
concentration.

Is an adhesion promoter
being used?

Action: Consider adding a suitable
adhesion promoter to the formulation.

End: Adhesion Improved

Click to download full resolution via product page

Caption: Troubleshooting workflow for poor adhesion.
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Problem

Potential Cause

Recommended Action

Delamination between

composite layers

Incomplete wetting of the
reinforcement fibers by the

resin matrix.

- Ensure proper impregnation
of the fibers during lay-up. -
Consider a less viscous resin

system if possible.

Improper cure cycle leading to

residual stresses.

- Optimize the curing
temperature and ramp rates to
minimize stress build-up.
Lowering the curing
temperature can alleviate
internal stress due to cooling
shrinkage, resulting in high

adhesive strength.[1]

Poor adhesion to substrate

(e.g., metal, plastic)

Surface contamination of the

substrate.

- Thoroughly clean and
degrease the substrate surface
prior to bonding.[2][3][4]

Low surface energy of the

substrate.

- Increase the surface energy
of the substrate through

methods like plasma

treatment, corona treatment, or

the use of a suitable primer.
The quality of adhesive
bonding is highly dependent

on the adhesive's ability to wet

the substrate area, which
occurs when the substrate's
surface energy is greater than

the adhesive's surface energy.

[5]
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- If possible, select a substrate
with a thermal expansion
Mismatch in thermal expansion  coefficient closer to that of the
coefficients. composite. - Use a flexible
adhesive layer to

accommodate the mismatch.

- Verify the recommended
dosage of Ajicure MY-24 and
the cure schedule
(temperature and time). Ajicure
MY-24 is often used at 15-25

phr as a hardener or 1-5 phr

Cohesive failure within the Incomplete curing of the epoxy

composite matrix.

as an accelerator.[6] - Ensure
uniform temperature

distribution during curing.

- Optimize the manufacturing
Voids or porosity in the process (e.g., vacuum
composite. bagging, autoclave pressure)

to minimize voids.

Frequently Asked Questions (FAQs)

Q1: What is the recommended curing schedule for Ajicure MY-24?

Al: Ajicure MY-24 is a latent curing agent that promotes and accelerates the polymerization of
epoxides at elevated temperatures, typically above 80°C.[6] A common starting point for curing
is 100°C for 60 minutes.[7] However, the optimal curing schedule can depend on the specific
epoxy resin system and the desired properties of the final composite. For detailed
recommendations, always refer to the technical data sheet provided by the manufacturer.

Q2: How does the concentration of Ajicure MY-24 affect adhesion?

A2: The concentration of Ajicure MY-24, typically measured in parts per hundred resin (phr), is
critical for achieving optimal curing and adhesion. An insufficient amount may lead to
incomplete curing and poor mechanical properties, including adhesion. Conversely, an
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excessive amount can potentially make the cured resin brittle. The recommended usage is
typically between 15-25 phr when used as a hardener and 1-5 phr when used as an
accelerator with a liquid epoxy resin.[6]

Q3: Can Ajicure MY-24 be used with adhesion promoters?

A3: Yes, adhesion promoters can be used in conjunction with Ajicure MY-24 to enhance
bonding, particularly to substrates with low surface energy.[8][9][10] Adhesion promoters are
chemical compounds that act as an interface between the substrate and the epoxy matrix,
improving the wetting and chemical bonding across the interface. The choice of adhesion
promoter will depend on the substrate material and the epoxy formulation.

Q4: What is the pot life of an epoxy system containing Ajicure MY-24?

A4: Ajicure MY-24 is designed to create one-component epoxy resin compounds with a long
shelf life.[6] When mixed with a liquid Bisphenol A epoxy resin, a formulation containing Ajicure
MY-24 can have a pot life of up to 3 months when stored at 40°C.[7][11] This extended pot life
is due to the latency of Ajicure MY-24, which is largely insoluble in the epoxy resin at room
temperature and only becomes reactive upon heating.[11]

Q5: How should the substrate surface be prepared for bonding with an Ajicure MY-24 cured
composite?

A5: Proper surface preparation is crucial for good adhesion.[12] The substrate should be clean,
dry, and free of any contaminants such as oil, grease, dust, or mold release agents.[2][4] For
non-porous surfaces like metals and plastics, mechanical abrasion (e.g., sandblasting,
grinding) followed by solvent wiping is often recommended to create a fresh, active surface and
increase surface roughness.[3] For some substrates, chemical treatments or the application of
a primer may be necessary to achieve optimal adhesion.

Experimental Protocols
Protocol 1: Surface Energy Measurement of Substrate

Objective: To determine if the substrate has sufficient surface energy for good wetting by the
epoxy resin.
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Methodology:

o Contact Angle Measurement: Use a goniometer to measure the contact angle of a series of
test liquids with known surface tensions on the substrate surface.

» Data Analysis: Plot the cosine of the contact angle against the surface tension of the test
liquids.

 Critical Surface Energy Determination: Extrapolate the line to a cosine value of 1 to
determine the critical surface energy of the substrate. A higher critical surface energy
generally indicates better wettability.

Experimental Workflow for Surface Energy Measurement

Start: Prepare Substrate Sample

Dispense droplets of
known surface tension liquids

:

Measure contact angle
using a goniometer

:

Plot cos(8) vs. Surface Tension

:

Extrapolate to cos(0) = 1

End: Determine Critical
Surface Energy
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Click to download full resolution via product page

Caption: Workflow for determining substrate surface energy.

Protocol 2: Lap Shear Adhesion Test

Objective: To quantitatively measure the adhesive strength of the bond between the composite
and a substrate.

Methodology:

e Specimen Preparation: Prepare single-lap-joint specimens according to a standard test
method (e.g., ASTM D1002 for metals or ASTM D3163 for plastics).

o Bonding: Apply the Ajicure MY-24 formulated epoxy adhesive to the overlap area of the two
substrate pieces and cure according to the optimized schedule.

o Testing: Use a universal testing machine to apply a tensile force to the specimen until failure.

o Data Analysis: Record the maximum load at failure and calculate the shear strength by
dividing the maximum load by the bond area.

Parameter Description

Specimen Geometry Single-lap-joint

Testing Standard ASTM D1002 (metals), ASTM D3163 (plastics)
Test Equipment Universal Testing Machine

Output Shear Strength (MPa or psi)

Signaling Pathway for Epoxy Curing with Ajicure
MY-24

Ajicure MY-24, an amine adduct-based latent curing agent, accelerates the polymerization of
epoxy resins, often in the presence of an acid anhydride co-hardener. The curing process is
thermally initiated.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1179765?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1179765?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Acid Anhydride

Cross-linked Polymer Network
(Cured Composite)

Click to download full resolution via product page

Caption: Curing mechanism of epoxy with Ajicure MY-24.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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